2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride
Overview
Description
2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride is a chemical compound with significant potential in various scientific fields It is known for its unique structure, which includes an amino group, a fluorophenyl group, and a methylacetamide group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride typically involves the reaction of 2-fluoroaniline with N-methylacetamide under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are carefully controlled to ensure high yield and purity of the compound.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for efficient production with consistent quality. The use of advanced purification techniques, such as crystallization and chromatography, ensures that the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The amino and fluorophenyl groups can participate in substitution reactions, leading to the formation of new compounds.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reactions are typically carried out under controlled conditions, such as specific temperatures and pressures, to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can lead to a variety of new compounds with different functional groups.
Scientific Research Applications
2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, such as enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to 2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride include:
- 2-amino-2-(2-fluorophenyl)acetic acid
- methyl 2-amino-2-(2-fluorophenyl)acetate hydrochloride
Uniqueness
What sets this compound apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride involves the reaction of 2-fluoroaniline with N-methylacetamide followed by hydrochloric acid treatment.", "Starting Materials": [ "2-fluoroaniline", "N-methylacetamide", "Hydrochloric acid" ], "Reaction": [ "2-fluoroaniline is reacted with N-methylacetamide in the presence of a suitable catalyst to form 2-amino-2-(2-fluorophenyl)-N-methylacetamide.", "The resulting product is then treated with hydrochloric acid to form 2-amino-2-(2-fluorophenyl)-N-methylacetamide hydrochloride.", "The final product is then purified using standard techniques such as recrystallization or chromatography." ] } | |
CAS No. |
2742652-90-8 |
Molecular Formula |
C9H12ClFN2O |
Molecular Weight |
218.7 |
Purity |
95 |
Origin of Product |
United States |
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